Cas no 866136-80-3 (N-[3-Fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-[(4-methylphenyl)sulfanyl]acetamide)

• Product Name: N-[3-Fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-[(4-methylphenyl)sulfanyl]acetamide
• CAS No: 866136-80-3
• MF: C₂₅H₂₆FN₃OS
• MW: 435.556848049164
• CID: 5694310
• PubChem ID: 3769284
• Update Time: 2023-10-14

N-[3-Fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-[(4-methylphenyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS005102578
• N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-(4-methylphenyl)sulfanylacetamide
• CHEMBL1453102
• MLS000327660
• SMR000180662
• 8R-1184
• 866136-80-3
• N-[3-fluoro-4-(4-phenylpiperazino)phenyl]-2-[(4-methylphenyl)sulfanyl]acetamide
• N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-[(4-methylphenyl)sulfanyl]acetamide
• HMS2423J23
• Acetamide, N-[3-fluoro-4-(4-phenyl-1-piperazinyl)phenyl]-2-[(4-methylphenyl)thio]-
• N-[3-Fluoro-4-(4-phenylpiperazin-1-yl)phenyl]-2-[(4-methylphenyl)sulfanyl]acetamide

• Inchi： 1S/C25H26FN3OS/c1-19-7-10-22(11-8-19)31-18-25(30)27-20-9-12-24(23(26)17-20)29-15-13-28(14-16-29)21-5-3-2-4-6-21/h2-12,17H,13-16,18H2,1H3,(H,27,30)
• InChI Key： YJZHQIMBLUPUCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CC(NC1C=CC(=C(C=1)F)N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 435.17806180g/mol
• Monoisotopic Mass: 435.17806180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 638.6±55.0 °C(Predicted)
• pka: 12.60±0.70(Predicted)